5-Amino[1,2,3]triazolo[1,5-a]quinazoline-3-carboxamide

• IUPAC Name: 5-aminotriazolo[1,5-a]quinazoline-3-carboxamide
• InChI: InChI=1S/C10H8N6O/c11-8-5-3-1-2-4-6(5)16-10(13-8)7(9(12)17)14-15-16/h1-4H,(H2,11,13)(H2,12,17)
• InChI Key: ZAPWLPOSXSOYIG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NC3=C(N=NN23)C(=O)N)N
• Molecular Formula: C10H8N6O
• DSSTOX Substance ID: DTXSID00318152
• Molecular Weight: 228.21 g/mol
• CAS RN: 52459-32-2

Description

The compound “5-Amino[1,2,3]triazolo[1,5-a]quinazoline-3-carboxamide” is a triazole-fused heterocyclic compound. These compounds are relevant structural templates in both natural and synthetic biologically active compounds.

Synthesis Analysis

A simple and transition-metal-free strategy has been developed to construct 5-amino-1,2,3-triazoles using carbodiimides and diazo compounds. This protocol involves a cascade nucleophilic addition/cyclization process and is accomplished under mild conditions. Further functionalization enriches the molecular diversity of triazoles.

Chemical Reactions Analysis

The synthesis of 5-amino-1,2,3-triazoles involves a cascade nucleophilic addition/cyclization process. This process is accomplished under mild conditions and further functionalization enriches the molecular diversity of triazoles.

Scientific Research Applications

Heterocyclic Chemistry and Synthesis

• Triazole Formation : The compound’s synthesis has been a topic of interest. .
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Future Directions

The triazoloquinoxaline scaffold is considered a versatile moiety and an important structural template for the design and synthesis of novel biologically relevant compounds. Despite several applications of this scaffold in medicinal chemistry and its special features and potentiality of derivatization, little has been done with respect to the search of versatile and potentially ecofriendly synthetic protocols. Therefore, future research could focus on developing such protocols and exploring the biological activities of the synthesized compounds.